2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester

• IUPAC Name: ethyl 2-cyano-3-(3-nitrophenyl)prop-2-enoate
• InChI: InChI=1S/C12H10N2O4/c1-2-18-12(15)10(8-13)6-9-4-3-5-11(7-9)14(16)17/h3-7H,2H2,1H3
• InChI Key: BUEJQBJZGAURKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC(=CC=C1)[N+](=O)[O-])C#N
• Molecular Formula: C12H10N2O4
• DSSTOX Substance ID: DTXSID60327220
• Molecular Weight: 246.22 g/mol
• CAS RN: 18925-00-3

Description

“2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester” is a chemical compound with the molecular formula C12H10N2O4. It is also known by other names such as “ethyl 2-cyano-3-(3-nitrophenyl)prop-2-enoate” and “ETHYL ALPHA-CYANO-3-NITROCINNAMATE” among others.

Molecular Structure Analysis

The molecular weight of this compound is 246.22 g/mol. The IUPAC name is “ethyl 2-cyano-3-(3-nitrophenyl)prop-2-enoate” and the InChI is "InChI=1S/C12H10N2O4/c1-2-18-12(15)10(8-13)6-9-4-3-5-11(7-9)14(16)17/h3-7H,2H2,1H3". The compound has a complexity of 402 as computed by Cactvs 3.4.6.11.

Physical And Chemical Properties Analysis

This compound has a topological polar surface area of 95.9 Ų and a heavy atom count of 18. It has no hydrogen bond donors and has 5 hydrogen bond acceptors. The compound has 4 rotatable bonds. The exact mass and the monoisotopic mass of the compound are both 246.06405680 g/mol.

Mechanism of Action

The mechanism of action of ethyl cyano(3-nitrophenyl)acrylate is not fully understood. However, it is believed to act as an electrophile due to the presence of the cyano group. It can react with nucleophiles such as thiols and amines, leading to the formation of adducts. It has also been shown to undergo Michael addition with certain nucleophiles such as enolates and amino acids.
Biochemical and Physiological Effects:
Ethyl cyano(3-nitrophenyl)acrylate has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of certain cancer cells, possibly through the induction of apoptosis. It has also been shown to have antibacterial and antifungal activities. In addition, it has been studied for its potential use as a photosensitizer for photodynamic therapy, which involves the use of light to activate a photosensitizing agent to produce reactive oxygen species that can kill cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl cyano(3-nitrophenyl)acrylate is its versatility in various scientific research applications. It is relatively easy to synthesize and can be used as a starting material for the synthesis of other compounds. However, one of the limitations is its potential toxicity, which requires careful handling and disposal. In addition, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of ethyl cyano(3-nitrophenyl)acrylate. One direction is the synthesis of analogs with improved biological activities. Another direction is the investigation of its potential use as a fluorescent probe for imaging applications. Additionally, further studies are needed to elucidate its mechanism of action and to better understand its potential as a photosensitizer for photodynamic therapy.
In conclusion, ethyl cyano(3-nitrophenyl)acrylate is a chemical compound with unique properties and potential benefits for scientific research applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential in various fields of research.

Synthesis Methods

The synthesis of ethyl cyano(3-nitrophenyl)acrylate can be achieved through a multistep process. The first step involves the reaction of 3-nitrobenzaldehyde with malononitrile to form 3-nitrophenylacrylic acid. In the second step, the acid is esterified with ethanol to form ethyl cyano(3-nitrophenyl)acrylate. The reaction is catalyzed by a base such as sodium or potassium hydroxide. The final product is obtained through purification and recrystallization.

Scientific Research Applications

Ethyl cyano(3-nitrophenyl)acrylate has been used in various scientific research applications. It has been studied for its potential use in organic synthesis, as a fluorescent probe, and as a photosensitizer for photodynamic therapy. It has also been used as a starting material for the synthesis of other compounds with potential biological activities.